Cas no 6441-93-6 (Acid Red 35)

Acid Red 35 is a synthetic azo dye primarily used in the textile industry for dyeing wool, silk, and nylon. It exhibits a bright red hue with good lightfastness and moderate washfastness, making it suitable for applications requiring vibrant coloration. The dye is soluble in water and demonstrates compatibility with acidic dyeing conditions. Its molecular structure ensures consistent performance in batch dyeing processes. Acid Red 35 is also employed in biological staining and ink formulations due to its stable chromophore. Proper handling is advised, as with all synthetic dyes, to ensure workplace safety and environmental compliance.

Acid Red 35 structure

Product Name:Acid Red 35

CAS No:6441-93-6

MF:C₁₉H₁₅N₃Na₂O₈S₂

MW:523.447243928909

MDL:MFCD03939208

CID:46776

Update Time:2026-05-14

Acid Red 35 Chemical and Physical Properties

Names and Identifiers

- Acid Red 35
- ACID PINK 3B
- disodium,(3E)-5-acetamido-3-[(2-methylphenyl)hydrazinylidene]-4-oxonaphthalene-2,7-disulfonate
- 2,7-Naphthalenedisulfonic acid, 5-(acetylamino)-4-hydroxy-3-((2-methylphenyl)azo)-, disodium salt
- 2,7-Naphthalenedisulfonic acid, 5-(acetylamino)-4-hydroxy-3-(2-(2-methylphenyl)diazenyl)-, sodium salt (1:2)
- 5-(Acetylamino)-4-hydroxy-3-((2-methylphenyl)azo)-2,7-naphthalene- disulfonic acid, disodium salt
- CI 18065
- disodium (3E)-5-(acetylamino
- Disodium 5-(acetylamino)-4-hydroxy-3-((o-tolyl)azo)naphthalene-2,7-disulphonate
- C.I. Acid red 35
- 7-naphthalenedisulfonic acid,5-(acetylamino)-4-hydroxy-3-[(2-methylphenyl)azo]-disodium salt
- C.1.Acid Red 35(18065)
- Acid Red 3B
- Diacid Supra Red 3B
- Disodium 5-(acetylamino)-4-hydroxy-3-[(o-tolyl)azo]naphthalene-2,7-disulphonate
- Acid Red 35
- MDL： MFCD03939208
- SMILES： O=S(C1=C(/N=N/C2=CC=CC=C2C)C(O)=C3C(NC(C)=O)=CC(S(=O)([O-])=O)=CC3=C1)([O-])=O.[Na+].[Na+]

Computed Properties

Exact Mass: 523.01000

Experimental Properties

Melting Point: >360°C
PSA: 205.21000
LogP: 5.27040

Acid Red 35 Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

Acid Red 35 Pricemore >>

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Chemenu	CM141165-5g	sodium (E)-5-acetamido-4-hydroxy-3-(o-tolyldiazenyl)naphthalene-2,7-disulfonate	6441-93-6	97%	5g	$794	2021-08-05
Chemenu	CM141165-5g	sodium (E)-5-acetamido-4-hydroxy-3-(o-tolyldiazenyl)naphthalene-2,7-disulfonate	6441-93-6	97%	5g	$***	2023-05-30
abcr	AB524341-100 mg	Acid Red 35	6441-93-6		100mg	€207.60	2023-06-14
abcr	AB524341-250 mg	Acid Red 35	6441-93-6		250mg	€371.20	2023-06-14
abcr	AB524341-1 g	Acid Red 35	6441-93-6		1g	€1189.30	2023-06-14
TRC	A795288-5mg	Acid Red 35	6441-93-6		5mg	$ 75.00	2023-04-19
TRC	A795288-25mg	Acid Red 35	6441-93-6		25mg	$ 201.00	2023-04-19
TRC	A795288-100mg	Acid Red 35	6441-93-6		100mg	$ 592.00	2023-04-19
TRC	A795288-250mg	Acid Red 35	6441-93-6		250mg	$ 1281.00	2023-04-19
abcr	AB524341-100mg	Acid Red 35; .	6441-93-6		100mg	€200.60	2025-04-17